3-Quinolinecarboxylic acid, 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-, N-oxide

• Molecular Formula: C17H18F3N3O4
• Molecular Weight: 385.34 g/mol
• IUPAC Name: 6,8-difluoro-1-(2-fluoroethyl)-7-(4-methylpiperazin-1-yl)-1-oxido-4-oxoquinolin-1-ium-3-carboxylic acid
• InChI: InChI=1S/C17H18F3N3O4/c1-21-3-5-22(6-4-21)14-12(19)8-10-15(13(14)20)23(27,7-2-18)9-11(16(10)24)17(25)26/h8-9H,2-7H2,1H3,(H,25,26)
• InChI Key: KVNDGTMEVBXOCL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C3C(=C2F)[N+](C=C(C3=O)C(=O)O)(CCF)[O-])F

Description

This compound belongs to the fluoroquinolone class, characterized by a bicyclic core with a carboxylic acid group at position 3, fluorine substitutions at positions 6 and 8, and a 4-methylpiperazinyl group at position 7. Unique structural features include:

• N-Oxide modification: Introduced at the piperazinyl nitrogen, which may alter solubility, reduce toxicity, or modulate bacterial target affinity .
• 6,8-Difluoro substitution: Common in broad-spectrum quinolones, contributing to DNA gyrase inhibition and Gram-positive/Gram-negative antibacterial activity .

The N-oxide likely forms through post-synthetic oxidation of the piperazinyl group .

Biological Activity

3-Quinolinecarboxylic acid derivatives, particularly the compound 6,8-difluoro-1-(2-fluoroethyl)-1,4-dihydro-7-(4-methyl-1-piperazinyl)-4-oxo-, N-oxide , have garnered attention for their diverse biological activities. This article reviews the existing literature on the biological activity of this compound, focusing on its antimicrobial and anticancer properties, structure-activity relationships (SAR), and potential therapeutic applications.

Antimicrobial Activity

Numerous studies indicate that quinolinecarboxylic acid derivatives possess significant antimicrobial properties. The compound has shown potent antibacterial effects against both gram-positive and gram-negative bacteria.

Table 1: Antimicrobial Activity of 3-Quinolinecarboxylic Acid Derivatives

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
6,8-Difluoro derivative	Propionibacterium acnes	Not specified
Ciprofloxacin (reference)	Staphylococcus aureus	0.08 µg/mL
Other derivatives	E. coli, Klebsiella pneumoniae	Varies (specific MICs not detailed)

The 6,8-difluoro derivative has been noted for its effectiveness against Propionibacterium acnes , a common skin pathogen, with a broad spectrum of activity against other bacterial strains as well .

Anticancer Properties

Research has also highlighted the potential anticancer effects of quinoline derivatives. For instance, related compounds have demonstrated antitumor activity against various cancer cell lines.

Case Study: Antitumor Activity

In a study conducted by the National Cancer Institute, a substituted quinolinecarboxylic acid exhibited significant antitumor activity against L1210 leukemia and B16 melanoma models. This suggests that similar derivatives may also possess anticancer properties .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of quinoline derivatives. Modifications at specific positions on the quinoline ring can enhance efficacy and reduce toxicity.

Key Findings in SAR Studies

• Substituent Effects : The introduction of electron-withdrawing groups at positions 6 and 8 significantly enhances antibacterial activity.
• Piperazine Moiety : The presence of a piperazine group at position 7 has been associated with improved pharmacological profiles and reduced side effects .

Chemical Reactions Analysis

Quinolone Core Formation

The quinolone skeleton is typically synthesized via the Gould-Jacob reaction or related methods. For derivatives with fluorine substituents (e.g., 6,8-difluoro), fluorinated starting materials like 2,3,4,5-tetrafluorobenzoic acid are used . The core structure is formed through condensation reactions, often involving keto-enol tautomerization and cyclization under basic conditions.

Example Reaction Conditions

• Reagents : Fluorinated benzoyl chloride, malonate esters, triethylorthoformate.

• Solvents : DMF, DMSO, or acetonitrile .

• Catalyst : Magnesium turnings (for Grignard-like reactions) .

Substitution at the 7-Position

The 7-position is modified to introduce the 4-methylpiperazinyl group. This step typically involves nucleophilic aromatic substitution (NAS) or alkylation.

Mechanism

• Piperazine Derivation : The piperazine ring (often 3-methylpiperazinyl) is introduced via alkylation or coupling reactions.

• Reaction Conditions :

  • Reagents : Piperazine derivatives, mesylating agents (e.g., methanesulfonyl chloride) .

  • Solvents : Ethanol, tetrahydrofuran (THF), or dichloromethane .

  • Base : Sodium hydrogen carbonate or pyridine .

Oxidation to Form the N-Oxide

The N-oxide is formed by oxidizing the nitrogen atom in the quinolone ring or the piperazine group. Common oxidizing agents include:

• Sulfur trioxide-pyridine mixtures in DMSO .

• MCPBA (meta-chloroperbenzoic acid) or hydrogen peroxide under acidic conditions.

Key Considerations

• Selectivity : Oxidation of the quinolone nitrogen requires careful control to avoid overoxidation .

• Solvent : DMSO, acetonitrile, or dichloromethane .

Reaction Parameters and Conditions

Step	Reagents	Solvents	Temperature	Catalyst/Base
Quinolone Core	Fluorinated benzoyl chloride, malonate	DMF, DMSO	40–100°C	Triethylamine, pyridine
Piperazine Substitution	Piperazine, methanesulfonyl chloride	Ethanol, THF	40–60°C	NaHCO₃, pyridine
Fluoroethyl Alkylation	2-fluoroethyl bromide	Dichloromethane, acetone	0–25°C	Kryptofix 2.2.2
N-Oxidation	SO₃-pyridine, MCPBA	DMSO, acetonitrile	25–50°C	–

Challenges and Considerations

• Regioselectivity : Fluorine substitution at positions 6 and 8 requires precise control to avoid off-target fluorination .

• Stability : The N-oxide group may undergo hydrolysis or decomposition under harsh conditions, necessitating mild oxidation protocols.

• Purification : Multi-step syntheses often require column chromatography (e.g., silica gel) to isolate intermediates .

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key structural variations and their pharmacological implications:

Compound Name / CAS / Source	1-Substituent	7-Substituent	Fluorination	N-Oxide	Molecular Weight	Key Properties
Target Compound	2-Fluoroethyl	4-Methyl-1-piperazinyl	6,8-difluoro	Yes	~394 (estimated)	Improved solubility, potential reduced toxicity
Norfloxacin ()	Ethyl	1-Piperazinyl	6-fluoro	No	319.33	Baseline activity against Gram-negative bacteria
Ciprofloxacin ()	Cyclopropyl	1-Piperazinyl	6-fluoro	No	367.81	Broad-spectrum, high bioavailability
6-Fluoro-1-(4-fluoro-2-methylphenyl) analog ()	4-Fluoro-2-methylphenyl	1-Piperazinyl	6-fluoro	No	399.40	Enhanced Gram-positive activity due to bulky aryl group
PD 124,816 ()	Cyclopropyl	3-Amino-1-pyrrolidinyl	6,8-difluoro	No	~380 (estimated)	Activity against resistant strains
CP-67,015 ()	Ethyl	4-Pyridinyl	6,8-difluoro	No	330.31	Mutagenic risk noted in toxicity studies

Antibacterial Activity and Resistance Profiles

• Target Compound vs. Norfloxacin: The 6,8-difluoro substitution and 4-methylpiperazinyl group likely expand the spectrum to include Gram-positive pathogens (e.g., Streptococcus pyogenes) and anaerobes, whereas norfloxacin is primarily Gram-negative-specific .
• N-Oxide Impact: The oxidation of the piperazinyl nitrogen may reduce renal toxicity (a common issue with piperazine-containing quinolones) and improve metabolic stability .
• Comparison with Ciprofloxacin : While ciprofloxacin’s cyclopropyl group enhances DNA gyrase binding, the target compound’s 2-fluoroethyl group could improve central nervous system penetration due to increased lipophilicity .

Pharmacokinetic and Toxicity Data

• Toxicity : Mutagenicity data for CP-67,015 (100 mg/L in human lymphocytes) highlight risks associated with ethyl and pyridinyl substituents, whereas the target compound’s N-oxide may mitigate such effects .
• Metabolism: Piperazinyl N-oxidation is a known detoxification pathway, reducing reactive metabolite formation .

Q & A

Q. What synthetic strategies are effective for introducing the 4-methylpiperazinyl group at the C7 position of fluoroquinolone derivatives?

The 4-methylpiperazinyl group is typically introduced via nucleophilic aromatic substitution (NAS) under controlled conditions. For example, intermediates such as 7-chloro-6-fluoroquinolone derivatives react with 4-methylpiperazine in polar aprotic solvents (e.g., DMSO or DMF) at elevated temperatures (80–100°C). Catalytic bases like triethylamine or K₂CO₃ enhance reactivity . Post-reaction purification often involves column chromatography or recrystallization to isolate enantiomerically pure products .

Q. How can enantiomeric purity be maintained during the synthesis of N-oxide derivatives of fluoroquinolones?

Chiral auxiliaries or enantiopure starting materials (e.g., tert-butyloctahydro-pyrrolopyridine derivatives) are employed to avoid racemization. For instance, describes using (4aS,7aS)-tert-butyloctahydro-1H-pyrrolo[3,4-b]pyridine-1-carboxylate to ensure stereochemical integrity during Michael addition and subsequent deprotection steps. Crystallization techniques are preferred over chromatography for diastereomer separation .

Q. What analytical methods are critical for confirming the structure of fluoroquinolone derivatives?

Multi-nuclear NMR (¹H, ¹³C, ¹⁹F) is essential for verifying substituent positions and stereochemistry. For example, the N-oxide moiety in the target compound can be confirmed via characteristic downfield shifts in ¹H NMR (δ 8.5–9.0 ppm for H-2) and IR absorption bands (1250–1300 cm⁻¹ for N-O stretching). High-resolution mass spectrometry (HRMS) and X-ray crystallography further validate molecular conformation .

Advanced Research Questions

Q. How do structural modifications (e.g., 2-fluoroethyl or N-oxide groups) impact antibacterial activity and pharmacokinetics?

The 2-fluoroethyl group enhances lipophilicity, improving cell membrane penetration, while the N-oxide moiety increases water solubility, balancing bioavailability. Comparative studies using MIC assays against Gram-negative (e.g., E. coli) and Gram-positive (e.g., S. aureus) strains show that these modifications broaden the spectrum but may reduce potency against anaerobic bacteria. Metabolic stability can be assessed via liver microsome assays .

Q. What computational tools are effective in optimizing reaction pathways for fluoroquinolone synthesis?

Quantum mechanical calculations (DFT) and reaction path search algorithms (e.g., AFIR) predict transition states and intermediates, reducing trial-and-error experimentation. For example, highlights ICReDD’s approach, where computational models guide solvent selection and catalyst design, achieving >80% yield in cyclopropane ring formation steps .

Q. How can contradictory data on substituent effects (e.g., 6,8-difluoro vs. 6-fluoro-8-methoxy) be reconciled in structure-activity relationship (SAR) studies?

Systematic SAR studies using isosteric replacements and molecular docking (e.g., with DNA gyrase or topoisomerase IV) reveal that 6,8-difluoro derivatives exhibit stronger DNA-binding affinity due to electronegativity, whereas 8-methoxy groups reduce phototoxicity. Meta-analyses of MIC data and toxicity profiles (e.g., hepatotoxicity assays) help resolve discrepancies .

Q. What methodologies are recommended for resolving synthetic intermediates with low crystallinity?

Salt formation (e.g., hydrochloride or trifluoroacetate salts) improves crystallinity. demonstrates precipitating intermediates from ethanol/water (1:1) mixtures, followed by dichloromethane trituration. Dynamic nuclear polarization (DNP) NMR or cryo-EM can characterize amorphous phases .

Data Contradiction and Optimization

Q. Why do some fluoroquinolone derivatives exhibit reduced activity despite favorable in vitro binding assays?

Discrepancies often arise from efflux pump overexpression in resistant strains (e.g., P. aeruginosa). Combinatorial assays with efflux inhibitors (e.g., phenylalanine-arginine β-naphthylamide) or mutagenesis studies (e.g., gyrA mutations) clarify resistance mechanisms. highlights hybrid derivatives overcoming this via dual-target inhibition .

Q. How can reaction yields be improved in multi-step syntheses involving sensitive intermediates?

Flow chemistry minimizes intermediate degradation by enabling rapid heat/mass transfer. For example, achieved 83% yield in a key Michael addition step using continuous flow reactors with precise temperature control (22–30°C). In-line FTIR monitors reaction progress in real time .

Methodological Guidance

Q. What protocols are recommended for assessing photostability in fluoroquinolone derivatives?

Accelerated light-exposure tests (ICH Q1B guidelines) under UV (320–400 nm) and visible light (400–800 nm) quantify degradation products. HPLC-PDA analysis identifies photo-adducts (e.g., piperazinyl ring oxidation), while ESR spectroscopy detects free radicals .